Cas no 1046861-47-5 (N-(2,2,2-trifluoroethyl)-1h-imidazole-1-carboxamide)

• Product Name: N-(2,2,2-trifluoroethyl)-1h-imidazole-1-carboxamide
• CAS No: 1046861-47-5
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• MDL: MFCD11099723
• CID: 1145117
• PubChem ID: 39871269
• Update Time: 2025-05-25

N-(2,2,2-trifluoroethyl)-1h-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)-1h-imidazole-1-carboxamide
• 1046861-47-5
• SCHEMBL13394197
• DB-096433
• CS-0263555
• EN300-88199
• N-(2,2,2-trifluoroethyl)imidazole-1-carboxamide
• Z381541950

• MDL： MFCD11099723
• Inchi： 1S/C6H6F3N3O/c7-6(8,9)3-11-5(13)12-2-1-10-4-12/h1-2,4H,3H2,(H,11,13)
• InChI Key： IPENWKDFQGPYQR-UHFFFAOYSA-N
• SMILES： FC(CNC(N1C=NC=C1)=O)(F)F

Computed Properties

• Exact Mass: 193.04629631g/mol
• Monoisotopic Mass: 193.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.9Ų

N-(2,2,2-trifluoroethyl)-1h-imidazole-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,2,2-trifluoroethyl)-1h-imidazole-1-carboxamide

N-(2,2,2-Trifluoroethyl)-1H-Imidazole-1-Carboxamide: A Comprehensive Overview

N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide, also known by its CAS number 1046861-47-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines the imidazole ring, a heterocyclic structure known for its stability and versatility, with a trifluoroethyl group, which introduces fluorine atoms—a feature that can enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The imidazole moiety in N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide is a key structural element that contributes to its reactivity and biological activity. Imidazoles are widely used in medicinal chemistry as they can act as hydrogen bond donors or acceptors, enhancing their ability to interact with biological targets. The trifluoroethyl group attached to the imidazole ring further modulates these properties by introducing electron-withdrawing effects, which can influence the compound's solubility, permeability, and binding affinity to receptors.

Recent studies have explored the potential of N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide in various therapeutic areas. For instance, researchers have investigated its role as a potential inhibitor of enzyme targets associated with neurodegenerative diseases. The trifluoroethyl substitution has been shown to improve the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system-related therapies.

In addition to its therapeutic applications, N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide has also been studied for its synthesis and characterization. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to optimize the production of this compound. These methods not only enhance yield but also reduce reaction times and environmental impact.

The chemical structure of N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide is characterized by a planar imidazole ring with two nitrogen atoms at positions 1 and 3. The carboxamide group at position 1 provides additional functionality by enabling interactions with amino groups on proteins or enzymes. The trifluoroethyl group at position 4 introduces steric hindrance and electronic effects that can fine-tune the compound's pharmacological profile.

From an analytical standpoint, the characterization of N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide has been carried out using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These analyses provide critical insights into the compound's purity and structural integrity. Furthermore, computational modeling studies have been conducted to predict the compound's behavior in various biological systems.

In terms of applications beyond medicine, N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide has shown promise in agrochemicals and materials science. Its ability to act as a ligand in metal complexes makes it a valuable component in catalytic processes. Additionally, its fluorinated structure confers resistance to degradation under certain environmental conditions.

The synthesis of N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide typically involves multi-step reactions that require careful optimization. Key steps include the formation of the imidazole ring via cyclization reactions followed by functionalization with the trifluoroethyl group. Recent advancements in fluorination techniques have enabled more efficient routes for incorporating fluorine atoms into organic compounds.

In conclusion,N-(2,2,2-trifluoroethyl)-1H-imidazole-1-carboxamide, CAS number 1046861-47-5 represents a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further research and development in drug discovery and beyond.